Cas no 5330-70-1 (Pyruvate phenylhydrazone)

Pyruvate phenylhydrazone structure
Product name:Pyruvate phenylhydrazone
Pyruvate phenylhydrazone Chemical and Physical Properties
Names and Identifiers
-
- Pyruvate phenylhydrazone
- PYRUVIC ACID, PHENYLHYDRAZONE
- 2-phenylhydrazono-propionic acid
- 2-Phenylhydrazono-propionsaeure
- Brenztraubensaeurephenylhydrazon
- Brenztraubensaeure-phenylhydrazon
- Nsc 2513
- piruvic acid phenylhydrazone
- Propanoic acid, 2-(phenylhydrazono)-
- (2E)-2-(phenylhydrazinylidene)propanoic acid
- 5330-70-1
- (2E)-2-(2-PHENYLHYDRAZIN-1-YLIDENE)PROPANOIC ACID
- 2-[(E)-2-Phenylhydrazono]propanoic acid
- (2E)-2-(phenyl-hydrazinylidene)-propionic acid
- AKOS000491144
- (2E)-2-(phenylhydrazono)propanoic acid
- CHEMBL4648395
-
- Inchi: InChI=1S/C9H10N2O2/c1-7(9(12)13)10-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H,12,13)/b10-7+
- InChI Key: CSTSUTMIORLRIN-JXMROGBWSA-N
- SMILES: CC(=NNC1=CC=CC=C1)C(=O)O
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.17
- Boiling Point: 327°C at 760 mmHg
- Flash Point: 151.6°C
- Refractive Index: 1.559
- PSA: 61.69
- LogP: 1.63200
Pyruvate phenylhydrazone Related Literature
-
Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
-
Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
-
Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
-
Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
-
Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
5330-70-1 (Pyruvate phenylhydrazone) Related Products
- 40885-82-3(2-(2-Phenylhydrazono)malonic acid)
- 98816-16-1(2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile)
- 1462290-15-8((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)
- 2034342-22-6(6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole)
- 493035-82-8((4-hydroxy-2-methylphenyl)boronic acid)
- 1527727-35-0(1-(5-methyl-1,3-oxazol-4-yl)methylpiperazine)
- 1396844-73-7(1-(2-bromobenzoyl)-4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]piperidine)
- 2287345-74-6(6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile)
- 2228605-11-4(methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate)
- 2094028-97-2(N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk
